(3'R*,4'R*)-1'-[(5-isobutyl-1H-pyrazol-3-yl)methyl]-1,4'-bipiperidine-3',4-diol

• IUPAC Name: (3R,4R)-4-(4-hydroxypiperidin-1-yl)-1-[[3-(2-methylpropyl)-1H-pyrazol-5-yl]methyl]piperidin-3-ol
• InChI: InChI=1S/C18H32N4O2/c1-13(2)9-14-10-15(20-19-14)11-21-6-5-17(18(24)12-21)22-7-3-16(23)4-8-22/h10,13,16-18,23-24H,3-9,11-12H2,1-2H3,(H,19,20)/t17-,18-/m1/s1
• InChI Key: PTUGEEGINKVWSH-QZTJIDSGSA-N
• Canonical SMILES: CC(C)CC1=NNC(=C1)CN2CCC(C(C2)O)N3CCC(CC3)O
• Isomeric SMILES: CC(C)CC1=NNC(=C1)CN2CC[C@H]([C@@H](C2)O)N3CCC(CC3)O
• Molecular Formula: C18H32N4O2
• Molecular Weight: 336.5 g/mol

Description

(3'R*,4'R*)-1'-[(5-isobutyl-1H-pyrazol-3-yl)methyl]-1,4'-bipiperidine-3',4-diol is a synthetic compound that belongs to the class of opioid receptor agonists. It has been extensively studied for its potential use in the treatment of pain and addiction.

Mechanism of Action

The mechanism of action of (3'R*,4'R*)-1'-[(5-isobutyl-1H-pyrazol-3-yl)methyl]-1,4'-bipiperidine-3',4-diol involves binding to the mu opioid receptor in the central nervous system. This results in the activation of downstream signaling pathways that lead to the inhibition of pain signals and the release of dopamine, which produces a pleasurable sensation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3'R*,4'R*)-1'-[(5-isobutyl-1H-pyrazol-3-yl)methyl]-1,4'-bipiperidine-3',4-diol include pain relief, sedation, and euphoria. The compound has also been shown to have a lower risk of respiratory depression compared to traditional opioid analgesics.

Advantages and Limitations for Lab Experiments

The advantages of using (3'R*,4'R*)-1'-[(5-isobutyl-1H-pyrazol-3-yl)methyl]-1,4'-bipiperidine-3',4-diol in lab experiments include its high affinity and selectivity for the mu opioid receptor, as well as its lower risk of abuse and dependence compared to traditional opioid analgesics. However, the compound is complex to synthesize and requires a high level of expertise in organic chemistry.

Future Directions

There are several future directions for the study of (3'R*,4'R*)-1'-[(5-isobutyl-1H-pyrazol-3-yl)methyl]-1,4'-bipiperidine-3',4-diol. One potential direction is the development of new analogs that have improved pharmacokinetic properties and reduced side effects. Another direction is the investigation of the compound's potential use in the treatment of other conditions, such as depression and anxiety. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of the compound.

Synthesis Methods

The synthesis of (3'R*,4'R*)-1'-[(5-isobutyl-1H-pyrazol-3-yl)methyl]-1,4'-bipiperidine-3',4-diol involves a multistep process that includes the use of various chemical reagents. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that the process is complex and requires a high level of expertise in organic chemistry.

Scientific Research Applications

(3'R*,4'R*)-1'-[(5-isobutyl-1H-pyrazol-3-yl)methyl]-1,4'-bipiperidine-3',4-diol has been extensively studied for its potential use in the treatment of pain and addiction. It has been shown to have high affinity and selectivity for the mu opioid receptor, which is the primary target for opioid analgesics. The compound has also been shown to have a lower risk of abuse and dependence compared to traditional opioid analgesics.